2-Ethoxy-4-formylphenyl 3-iodobenzoate

• Molecular Formula: C16H13IO4
• Molecular Weight: 396.18g/mol
• IUPAC Name: (2-ethoxy-4-formylphenyl) 3-iodobenzoate
• InChI: InChI=1S/C16H13IO4/c1-2-20-15-8-11(10-18)6-7-14(15)21-16(19)12-4-3-5-13(17)9-12/h3-10H,2H2,1H3
• InChI Key: VJSCYZWDXQMPPV-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C=O)OC(=O)C2=CC(=CC=C2)I

Description

2-Ethoxy-4-formylphenyl 3-iodobenzoate is a benzoate ester derivative characterized by a 3-iodobenzoate moiety and a 2-ethoxy-4-formylphenyl substituent. The iodine atom at the 3-position of the benzoate ring enhances its reactivity in cross-coupling reactions, while the formyl group on the phenyl ring provides a site for further functionalization.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The following compounds are structurally related to 2-Ethoxy-4-formylphenyl 3-iodobenzoate:

2-Ethoxy-4-formylphenyl 3-methylbenzoate (CAS 443647-58-3): Replaces iodine with a methyl group at the benzoate 3-position .

2-Ethoxy-4-formylphenyl 2-methylpropanoate (Ethyl vanillin isobutyrate, HMDB0037683): Substitutes the benzoate with an isobutyrate ester .

Ethyl 3-Iodobenzoate (CAS 58313-23-8): A simpler analog lacking the ethoxy and formylphenyl groups .

Table 1: Structural and Physical Comparison

Compound	Molecular Formula	Key Substituents	Melting Point (°C)	Yield (%)	Key Application
2-Ethoxy-4-formylphenyl 3-iodobenzoate	Not provided	3-Iodo, 4-formyl, 2-ethoxy	N/A	N/A	Synthetic intermediate
2-Ethoxy-4-formylphenyl 3-methylbenzoate	C₁₆H₁₄O₄ (284.31 g/mol)	3-Methyl, 4-formyl, 2-ethoxy	N/A	N/A	Research chemical
Ethyl vanillin isobutyrate	C₁₃H₁₆O₄	Isobutyrate, 4-formyl, 2-ethoxy	N/A	N/A	Flavoring agent
Ethyl 3-Iodobenzoate	C₉H₉IO₂	3-Iodo, ethyl ester	N/A	N/A	Cross-coupling reactions

Physicochemical Properties

• Molecular Weight and Polarity: The iodine atom increases molecular weight and polarizability compared to methyl or isobutyrate groups, likely reducing solubility in nonpolar solvents.
• Thermal Stability : Methyl and ethyl esters (e.g., Ethyl 3-iodobenzoate) typically exhibit lower melting points than bulkier analogs, though direct data is unavailable .